2-(allylthio)-N-propylbenzamide

• IUPAC Name: 2-prop-2-enylsulfanyl-N-propylbenzamide
• InChI: InChI=1S/C13H17NOS/c1-3-9-14-13(15)11-7-5-6-8-12(11)16-10-4-2/h4-8H,2-3,9-10H2,1H3,(H,14,15)
• InChI Key: PYJBZJPKAYVQID-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1SCC=C
• Molecular Formula: C13H17NOS
• Molecular Weight: 235.35 g/mol

Description

2-(allylthio)-N-propylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is commonly referred to as APB and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of APB involves the inhibition of dopamine uptake in the brain. The compound binds to the dopamine transporter and prevents the reuptake of dopamine into the presynaptic neuron. This results in an increase in extracellular dopamine levels, which can have various effects on the brain and body.
Biochemical and Physiological Effects:
APB has been found to have various biochemical and physiological effects. The compound has been shown to increase extracellular dopamine levels in the brain, which can have effects on mood, motivation, and reward. APB has also been found to have neuroprotective effects and has been studied for its potential applications in the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

APB has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, making it readily available for research purposes. APB has also been extensively studied, and its mechanism of action is well understood. However, there are some limitations to the use of APB in lab experiments. The compound has a short half-life, which can make it challenging to study its long-term effects. Additionally, APB has been found to have off-target effects on other neurotransmitter systems, which can complicate its use in some experiments.

Future Directions

There are several future directions for research on APB. One potential direction is the study of the compound's effects on other neurotransmitter systems, such as serotonin and norepinephrine. Another potential direction is the development of more potent and selective dopamine transporter inhibitors based on the structure of APB. Additionally, APB could be studied for its potential applications in the treatment of other neurological disorders, such as depression and addiction.
Conclusion:
In conclusion, 2-(allylthio)-N-propylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions. APB has the potential to be a valuable tool for studying the role of dopamine in the brain and could have applications in the treatment of various neurological disorders.

Synthesis Methods

The synthesis of APB involves the reaction of 2-bromo-N-propylbenzamide with allyl mercaptan. The reaction is carried out in the presence of a base such as potassium carbonate in a solvent such as dimethylformamide. The resulting product is purified using chromatography techniques to obtain pure APB.

Scientific Research Applications

APB has been studied extensively for its potential applications in various fields of scientific research. The compound has been found to have potential applications in the field of neuroscience, where it has been used as a tool to study the role of dopamine in the brain. APB has also been studied for its potential applications in the treatment of Parkinson's disease, where it has been found to have neuroprotective effects.